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Compound of Interest

Compound Name: Phenyllithium

Cat. No.: B1222949

CAS Number: 591-51-5
Chemical Formula: CeHsLi

This guide provides an in-depth overview of phenyllithium, an essential organometallic
reagent in organic synthesis. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, handling, and common
applications.

Core Properties and Data

Phenyllithium is a highly reactive organolithium compound valued for its role as a potent
nucleophile and a strong base.[1][2] In its pure, solid state, it appears as colorless monoclinic
crystals.[1][3] However, it is most commonly supplied and handled as a solution, which can
range in color from brown to red, depending on the solvent and impurities.[1]

Quantitative Data Summary
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Property Value Notes Citation
CAS Number 591-51-5 [1]
Molecular Formula CeHsLi [4]
Molecular Weight 84.04 g/mol [5]
Colorless crystals Commercially
Appearance (pure); Dark brown to available as a [1][5]
black solution solution.
Melting Point 160-163 °C Benzene solvate. [5][6]
N ) Solution in diethyl
Boiling Point 140-143 °C [1][6]
ether.
Density 0.835 g/mL at 25 °C As a solution. [51[6]
Soluble in ethers
(diethyl ether, THF);
Soluble in Reacts violently with
Solubility hydrocarbons with water and other protic  [1][5]
donor additives. solvents.
Insoluble in non-polar
hydrocarbons alone.
Flash Point 20 °C [51[6]
Must be stored under
Storage Temperature 2-8°C [5]

an inert atmosphere.

Synthesis and Preparation

Phenyllithium can be synthesized through several methods, with the reaction of a phenyl

halide with lithium metal being a common approach.

Experimental Protocol: Preparation from Bromobenzene
and Lithium Metal

This protocol describes a common laboratory-scale synthesis of phenyllithium.
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Materials:

Anhydrous diethyl ether

Lithium metal (containing 1-3% sodium)

Bromobenzene

Argon or nitrogen gas (dry)

Three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a
magnetic stirrer.

Procedure:

o Apparatus Setup: Assemble the glassware and dry it thoroughly in an oven. Allow it to cool
under a stream of dry argon or nitrogen.

 Lithium Preparation: Flatten 18g (2.57 mol) of lithium metal to a thickness of approximately
1.5 mm and cut it into small chips.

e Reaction Initiation: Place the lithium chips into the flask containing 800 mL of anhydrous
diethyl ether. Purge the flask with inert gas.

» Addition of Bromobenzene: Slowly add a solution of bromobenzene in anhydrous diethyl
ether from the dropping funnel to the stirred suspension of lithium in ether. The reaction is
exothermic and may require cooling to maintain a gentle reflux.

e Reaction Completion: After the addition is complete, continue stirring the mixture at room
temperature until the lithium metal is consumed.

« Filtration: The resulting solution of phenyllithium is typically used directly. If necessary, it
can be filtered under an inert atmosphere to remove any unreacted lithium and lithium
bromide.

Yield: This method can produce phenyllithium with a yield of approximately 80%.[7]
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Experimental Workflow: Synthesis of Phenyllithium
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Apparatus Setup

Dry Glassware

'

Purge with Argon/Nitrogen

Reagent Preparation

Prepare Lithium Metal Chips Prepare Bromobenzene Solution

Reaction

Slowly Add Bromobenzene
to Lithium Suspension

l

Stir until Lithium is Consumed

Work-up

Filter under Inert Atmosphere
(Optional)

Phenyllithium Solution
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Reaction

Phenyllith?um Nucleophilic Attack
(CeHsLi) \
Lithium Alkoxide Intermediate | Acidic Workup (H30*)_ Tertiary Alcohol
/y [CeHsC(R2)OLi] . [CeHsC(R2)OH]
Ketone
(R2C=0)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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